Cas no 16978-76-0 (Piperidine,1-(2-phenyldiazenyl)-)

• Product Name: Piperidine,1-(2-phenyldiazenyl)-
• CAS No: 16978-76-0
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 210717
• PubChem ID: 247135
• Update Time: 2025-04-19

Piperidine,1-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-(2-phenyldiazenyl)-
• 1-(Phenylazo)piperidine
• phenyl(piperidin-1-yl)diazene
• (E)-1-(phenyldiazenyl)piperidine
• 1-(phenyldiazenyl)piperidine
• 1-phenyl-3,3-(pentanediyl)triazene
• 1-Phenyl-3,3-pentamethylenetriazene
• 1-Phenylazo-piperidin
• 1-phenylazo-piperidine
• 1-phenyldiazenyl-piperidine
• AC1L6JM2
• AC1Q4TGT
• CHEMBL574100
• CTK4D3395
• N-(phenylazo)piperidine
• NSC60995
• Piperidine, 1-(phenylazo)-
• Dizan
• 1-Phenylazopiperidine
• SCHEMBL17375296
• DTXSID40289458
• 16978-76-0
• NSC-60995
• (E)-phenyl(1-piperidyl)diazene

• Inchi： 1S/C11H15N3/c1-3-7-11(8-4-1)12-13-14-9-5-2-6-10-14/h1,3-4,7-8H,2,5-6,9-10H2/b13-12+
• InChI Key： WQMOWDRIXRBJBW-OUKQBFOZSA-N
• SMILES： N1(CCCCC1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 189.12675
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 28Ų

Experimental Properties

• PSA: 27.96
• LogP: 3.10910